4-((1,1-dioxido-3-oxo-2-(m-tolyl)-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)benzonitrile

• IUPAC Name: 4-[[2-(3-methylphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]methyl]benzonitrile
• InChI: InChI=1S/C22H17N3O3S/c1-16-5-4-6-19(13-16)25-22(26)24(15-18-11-9-17(14-23)10-12-18)20-7-2-3-8-21(20)29(25,27)28/h2-13H,15H2,1H3
• InChI Key: LADGMPOHRPDFDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=C(C=C4)C#N
• Molecular Formula: C22H17N3O3S
• Molecular Weight: 403.5 g/mol

Description

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

Toxicological Evaluation

A study on the toxicological evaluation of structurally related flavors with modifying properties, which are chemically related to the compound , found that these compounds exhibited minimal oxidative metabolism in vitro and were poorly absorbed and rapidly eliminated in rat pharmacokinetic studies. They were not found to be mutagenic or clastogenic and did not induce micronuclei in vitro or in vivo. This suggests a potential for safe use in food and beverage applications, given their minimal toxicological concerns (Arthur et al., 2015).

Biological Activity and Synthesis

Research on new substituted benzoxazepine and benzothiazepine compounds, which share structural similarities with the 1,3,4-thiadiazole moiety, showed potential as antipsychotic as well as anticonvulsant agents. This highlights the potential of such compounds in the development of new therapeutic agents (Kaur et al., 2012).

Molecular Organization

Another study explored the molecular organization of compounds within the 1,3,4-thiadiazole group, revealing insights into their interaction with lipid bilayers and potential applications in understanding drug delivery mechanisms or designing new materials with specific electronic or optical properties (Kluczyk et al., 2016).

Nematocidal Activity

Additionally, novel 1,2,4-oxadiazole derivatives containing the 1,3,4-thiadiazole amide group showed promising nematocidal activity. This suggests potential applications in agriculture for pest management, highlighting the versatility of compounds related to the 1,3,4-thiadiazole moiety in addressing various real-world challenges (Liu et al., 2022).